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CCα of Carnidazole and Other Nitroimidazoles

The table below summarizes the decision limits (CCα) and detection capabilities (CCβ) for Carnidazole and

several other nitroimidazoles, as determined by a single validated LC-MS/MS method in animal plasma [1].

Analyte Name Decision Limit (CCα) (ng mL⁻¹) Detection Capability (CCβ) (ng mL⁻¹)

Carnidazole (CRZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Metronidazole (MNZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Dimetridazole (DMZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Ronidazole (RNZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Ornidazole (ORZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Ternidazole (TRZ) Within the range of 0.5 - 1.6 Within the range of 0.8 - 2.6

Detailed Experimental Protocol

The data in the table above was generated using the following methodology [1]:

Analytical Technique: Liquid Chromatography tandem Mass Spectrometry (LC-MS/MS).
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Validation Standard: The method was validated in accordance with Commission Decision (CD)
2002/657/EC.
Sample Preparation:

Extraction: Plasma samples are extracted with acetonitrile.
Salt Addition: Sodium chloride (NaCl) is added to help remove matrix contaminants.

Clean-up: The acetonitrile extract undergoes a liquid-liquid wash step with hexane to further
clean the sample.

Pre-concentration: The cleaned extract is evaporated and the residue is reconstituted in the
LC mobile phase prior to injection.

Method Performance:
The method's accuracy, determined by an inter-assay study, ranged between 101% and 108%
for the various analytes.
The inter-assay precision, expressed as the coefficient of variation (CV%), ranged from 4.9% to
15.2%.
The recommended level (RL) for compounds like Metronidazole, Dimetridazole, and

Ronidazole is 3 ng mL⁻¹, which this method is capable of detecting for all analytes, including
Carnidazole.

This experimental workflow can be visualized in the following diagram:
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Experimental Workflow for Nitroimidazole Analysis in Plasma
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Important Note on Carnidazole-d3

The study specifically validated the method for Carnidazole (CRZ), not its deuterated form (Carnidazole-

d3) [1]. In analytical chemistry, deuterated analogs like Carnidazole-d3 are primarily used as internal

standards to correct for losses during sample preparation and variations in instrument response [2].

Therefore, the reported CCα range for Carnidazole serves as the most relevant reference for the method's

performance in detecting and confirming this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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